Cas no 5431-94-7 ( )

• Product Name: &nbsp
• CAS No: 5431-94-7
• MF: C₁₁H₁₆O₇
• MW: 260.240544319153
• CID: 940663
• PubChem ID: 224841
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-O-ethyl 1-O,4-O-dimethyl 2-oxobutane-1,1,4-tricarboxylate
• 1-ethyl 1,4-dimethyl 2-oxobutane-1,1,4-tricarboxylate
• AC1L5DLF
• AC1Q5YQ0
• AG-J-18699
• AR-1C2852
• CTK5A0478
• NSC13666
• NSC-13666
• NSC 13666
• DTXSID10279669
• 5431-94-7
•  

• Inchi： 1S/C11H16O7/c1-4-18-11(15)9(10(14)17-3)7(12)5-6-8(13)16-2/h9H,4-6H2,1-3H3
• InChI Key： VZZXYNYDLCXUIM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OC)C(CCC(=O)OC)=O)=O

Computed Properties

• Exact Mass: 260.08958
• Monoisotopic Mass: 260.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 326.2°C at 760 mmHg
• Flash Point: 140.7°C
• Refractive Index: 1.447
• PSA: 95.97
• LogP: -0.13900